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Compound of Interest

Compound Name: Sodium 4-vinylbenzenesulfonate

Cat. No.: B3028657 Get Quote

An In-Depth Technical Guide to the Material Safety of Sodium 4-vinylbenzenesulfonate
(CAS: 2695-37-6)

Foreword: A Proactive Approach to Chemical Safety
In the landscape of advanced material science and drug development, Sodium 4-
vinylbenzenesulfonate (NaSS) is a monomer of significant interest. Its unique structure,

featuring a polymerizable vinyl group and a strongly ionic sulfonate group, allows for the

synthesis of polymers with tailored properties for applications ranging from ion-exchange resins

to specialty coatings and biomedical materials.[1][2][3] However, harnessing its potential begins

with a foundational understanding and respect for its chemical nature. This guide moves

beyond the standard template of a Safety Data Sheet (SDS). It is designed for the discerning

researcher and scientist, providing not just the "what" of safety protocols, but the fundamental

"why," grounded in the physicochemical properties of the molecule itself. As a Senior

Application Scientist, my objective is to instill a culture of proactive safety, where understanding

the causality behind handling procedures transforms them from mere rules into scientifically

validated practices.

Section 1: Core Chemical Identity and
Physicochemical Profile
A thorough understanding of a chemical's physical properties is the first line of defense in

ensuring its safe handling. These properties dictate its behavior in the laboratory environment,
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from storage to disposal.

Sodium 4-vinylbenzenesulfonate, also known as Sodium p-styrenesulfonate, is typically

encountered as a white to off-white crystalline powder.[1][4] It is hygroscopic, meaning it readily

absorbs moisture from the air, a critical consideration for storage and handling to maintain its

integrity.[4] Its high solubility in water and other polar solvents is a key characteristic,

influencing its applications and also the appropriate response measures in case of an

accidental release.[1][4][5]

Property Value Source(s)

CAS Number 2695-37-6 [4][6][7]

Molecular Formula C₈H₇NaO₃S [4][6][7]

Molecular Weight 206.19 g/mol [6][7]

Appearance
White to off-white crystalline

powder
[1][4]

Melting Point ≥300 °C (decomposes)

Boiling Point 111-112 °C [6][8]

Density 1.043 - 1.37 g/mL at 25 °C [4][6][8]

Solubility Soluble in water [4][5][8]

Stability
Stable under normal

conditions. Hygroscopic.
[4][5][9]

Incompatibilities Strong oxidizing agents [5][8][9]

Section 2: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) provides a standardized language for communicating

chemical hazards. For Sodium 4-vinylbenzenesulfonate, the classification points to specific

organ systems that require protection and dictates the necessary personal protective

equipment (PPE) and handling precautions.
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GHS Classification Summary[10]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Specific Target Organ Toxicity,

Single Exp.
Category 3

H335: May cause respiratory

irritation (target: respiratory

system)

The signal word associated with this compound is "Danger".[10] This is a direct consequence

of its potential to cause serious, irreversible eye damage (Category 1). The oral toxicity, while

classified as harmful rather than fatal, necessitates strict controls to prevent ingestion. Skin and

respiratory irritation are also significant concerns, arising from the compound's chemical

reactivity.

PPE Protocol

Assess Task

Wear Chemical
Safety Goggles

(H318)

Wear Nitrile/Neoprene
Gloves
(H315)

Use N95 Respirator
(H335)
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Caption: Personal Protective Equipment (PPE) selection workflow.

Storage and Handling Best Practices
Given its hygroscopic nature and incompatibility with strong oxidizers, proper storage is crucial

for both safety and product efficacy. [4][9]

Protocol:

Store in a tightly sealed container in a cool, dry, and well-ventilated area. [4][9][11] 2. Keep

away from sources of heat, light, and moisture. [4] 3. Segregate from strong oxidizing

agents to prevent potentially hazardous reactions. [5][9] 4. Do not eat, drink, or smoke in

areas where the chemical is handled or stored. [10][11] 5. Wash hands thoroughly after

handling. [10][11]

Section 4: Emergency Response Protocols
A self-validating safety system includes robust and well-rehearsed emergency procedures. In

the event of an exposure or spill, a rapid and correct response can significantly reduce harm.

First-Aid Measures
The following first-aid procedures are critical and should be performed immediately while

seeking medical attention. [12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. [11]Due to the risk of serious eye damage,

seek immediate medical attention. [10]* Skin Contact: Remove contaminated clothing and

wash the affected area with soap and plenty of water for at least 15 minutes. [11][13][12]If

irritation persists, consult a physician.

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek medical advice. [10][11][12]* Ingestion: Rinse

mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Call a physician or poison control center immediately. [10][12]
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Accidental Release Measures
Protocol:

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if safe to do so. Avoid generating dust.

Absorb/Clean-up: Carefully sweep or shovel the spilled solid material into a suitable,

labeled container for disposal. [9][14]Avoid actions that create dust.

Decontaminate: Clean the spill area thoroughly with water.

Dispose: Dispose of waste material in accordance with local, state, and federal

regulations. [10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. [9][13][14]* Specific Hazards: Thermal decomposition can produce

hazardous gases and vapors, including carbon oxides (CO, CO₂), sulfur oxides, and sodium

oxides. [15][9]* Protective Actions: Firefighters should wear self-contained breathing

apparatus (SCBA) and full protective gear to prevent contact with hazardous decomposition

products. [16]
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Immediate Actions

Response

Accidental Release

Evacuate Area

Don Full PPE

Ensure Ventilation

Contain Spill
(Avoid Dust)

Sweep into
Labeled Container

Clean Area
with Water

Dispose per Regulations

Click to download full resolution via product page

Caption: Workflow for responding to an accidental release.
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Section 5: Stability and Reactivity Profile
Sodium 4-vinylbenzenesulfonate is stable under recommended storage conditions. [5][8]

[9]However, understanding its reactivity is key to preventing hazardous situations.

Chemical Stability: The material is stable but hygroscopic. [4][9]* Conditions to Avoid: Avoid

dust formation, exposure to moisture, heat, and open flames. [9]* Incompatible Materials: It

is incompatible with strong oxidizing agents. [5][8][15][9]Contact with these can lead to

vigorous reactions.

Hazardous Decomposition Products: When exposed to high temperatures or fire, it

decomposes to form toxic fumes, including carbon monoxide, carbon dioxide, sulfur oxides,

and sodium oxides. [15][9]

Section 6: Toxicological & Ecological Information
The toxicological profile, as indicated by the GHS classification, confirms that Sodium 4-
vinylbenzenesulfonate is harmful if swallowed and causes significant irritation to skin, eyes,

and the respiratory system. [10]There is limited data available on its long-term (chronic) effects

and its specific environmental impact. Therefore, it is imperative to prevent its release into the

environment. All waste materials should be handled as hazardous waste and disposed of

through a licensed contractor. [10]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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